Cas no 1903655-31-1 (3-((6-methylpyridin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide)

• Product Name: 3-((6-methylpyridin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide
• CAS No: 1903655-31-1
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 5765838
• PubChem ID: 92088185
• Update Time: 2025-06-20

3-((6-methylpyridin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((6-methylpyridin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide
• 3-(6-methylpyridin-2-yl)oxy-N-(2-phenylethyl)pyrrolidine-1-carboxamide
• 3-[(6-methylpyridin-2-yl)oxy]-N-(2-phenylethyl)pyrrolidine-1-carboxamide
• 1903655-31-1
• AKOS025350699
• F6476-0994

• Inchi： 1S/C19H23N3O2/c1-15-6-5-9-18(21-15)24-17-11-13-22(14-17)19(23)20-12-10-16-7-3-2-4-8-16/h2-9,17H,10-14H2,1H3,(H,20,23)
• InChI Key： JVZLSKSOUSZECW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C)N=1)C1CN(C(NCCC2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 325.17902698g/mol
• Monoisotopic Mass: 325.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidinecarboxamides

Additional information on 3-((6-methylpyridin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide

Introduction to 3-((6-methylpyridin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide (CAS No. 1903655-31-1)

3-((6-methylpyridin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This organopyrrolidine derivative belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development. The compound's molecular structure, characterized by a pyrrolidine core linked to a methylpyridine moiety and an N-phenethylamide group, contributes to its diverse range of potential applications.

The chemical formula of 3-((6-methylpyridin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide can be represented as C₁₆H₂₁NO₃, reflecting its composition of carbon, hydrogen, nitrogen, and oxygen atoms. The presence of multiple functional groups, including an ether oxygen at the 3-position and an amide nitrogen, enhances its reactivity and interaction with biological targets. This structural complexity makes it an intriguing candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the pharmacophoric features of this compound. Studies have demonstrated that the 6-methylpyridin-2-yl substituent plays a crucial role in modulating the binding affinity and selectivity of the molecule towards various biological receptors. The N-phenethylpyrrolidine scaffold, in particular, has been associated with neuropharmacological effects, suggesting potential applications in the treatment of central nervous system disorders.

In the realm of drug discovery, 3-((6-methylpyridin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. Its ability to serve as a precursor for more complex molecules underscores its importance in synthetic organic chemistry. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological profiles, including improved solubility, bioavailability, and target specificity.

The compound's biological activity has been explored through various preclinical studies. Initial findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. These findings are particularly relevant given the increasing interest in small molecule modulators as therapeutic interventions for chronic inflammatory diseases. The N-phenethylpyrrolidine moiety, known for its interaction with sigma receptors, further hints at potential applications in managing pain syndromes and neurodegenerative conditions.

Moreover, the methylpyridin-2-yl group contributes to the compound's ability to cross the blood-brain barrier, a critical factor for central nervous system therapeutics. This property has prompted investigations into its potential as a scaffold for developing cognitive enhancers and neuroprotective agents. The combination of these structural features makes 3-((6-methylpyridin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide a versatile molecule with broad therapeutic implications.

From a synthetic perspective, the preparation of this compound involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. The introduction of the ether oxygen at the 3-position requires precise control over reaction conditions to ensure high yield and purity. Similarly, the formation of the amide bond between the pyrrolidine and phenethylamide moieties demands careful optimization to minimize side reactions.

The use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) has been instrumental in characterizing the structure of 3-((6-methylpyridin-2-yl)oxy)-N-phenethylpyrrolidine-1-carboxamide. These techniques provide detailed insights into its molecular architecture, confirming the presence of all predicted functional groups and substituents. Such analytical validation is essential for ensuring the compound's identity and purity before proceeding with biological evaluations.

In conclusion, 3-((6-methylpyridin-2-yloxy)-N-phenehtylpyrrolidine-l-carboxamide represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its investigation continues to reveal new insights into drug design principles and therapeutic strategies. As research progresses, this compound is expected to contribute valuable insights into developing novel treatments for various diseases.